2-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide

• Molecular Formula: C16H17N5O3S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 2-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(5-methyl-3-nitropyrazol-1-yl)propanamide
• InChI: InChI=1S/C16H17N5O3S/c1-9-4-5-12-13(6-9)25-16(17-12)18-15(22)10(2)8-20-11(3)7-14(19-20)21(23)24/h4-7,10H,8H2,1-3H3,(H,17,18,22)
• InChI Key: WYIUBICEHXPELQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C(C)CN3C(=CC(=N3)[N+](=O)[O-])C

Description

2-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide is a complex organic compound characterized by its unique structure, which includes a benzothiazole ring, a pyrazole ring, and various methyl and nitro substituents. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide typically involves multi-step organic reactions. A common synthetic route may include:

Formation of the Benzothiazole Ring: Starting with a suitable precursor such as 2-aminothiophenol, the benzothiazole ring can be formed through cyclization reactions involving aldehydes or ketones.

Introduction of the Pyrazole Ring: The pyrazole ring can be synthesized via condensation reactions involving hydrazines and 1,3-diketones or their equivalents.

Coupling of the Rings: The benzothiazole and pyrazole rings are then coupled through a series of reactions, often involving halogenation and nucleophilic substitution.

Final Functionalization: The final steps involve introducing the nitro and methyl groups under controlled conditions, followed by the formation of the propanamide linkage.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, optimized reaction temperatures, and pressures, as well as purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Substitution: Halogenation reactions can introduce halogen atoms into the molecule, which can then be substituted with other groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens (chlorine, bromine), nucleophiles (amines, alcohols).

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group would yield an amine derivative, while halogenation followed by nucleophilic substitution could introduce various functional groups.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural properties and potential as a building block for more complex molecules. Its reactivity and functional groups make it a versatile intermediate in organic synthesis.

Biology

In biological research, the compound’s potential bioactivity is of interest. It may exhibit antimicrobial, antifungal, or anticancer properties, making it a candidate for drug development and pharmacological studies.

Medicine

In medicine, derivatives of this compound could be explored for therapeutic applications. Its structural features suggest it could interact with biological targets, potentially leading to the development of new medications.

Industry

In industry, the compound could be used in the development of new materials, such as polymers or coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism by which 2-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide exerts its effects would depend on its specific application. In a biological context, it may interact with enzymes or receptors, modulating their activity. The benzothiazole and pyrazole rings could facilitate binding to specific molecular targets, influencing cellular pathways and processes.

Comparison with Similar Compounds

Similar Compounds

2-methyl-N-(1,3-benzothiazol-2-yl)-3-(3-nitro-1H-pyrazol-1-yl)propanamide: Lacks the additional methyl groups, potentially altering its reactivity and bioactivity.

N-(6-methyl-1,3-benzothiazol-2-yl)-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide: Similar structure but without the 2-methyl group, which may affect its chemical properties.

Uniqueness

The presence of multiple methyl and nitro groups, along with the specific arrangement of the benzothiazole and pyrazole rings, makes 2-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide unique. These structural features contribute to its distinct reactivity and potential bioactivity, setting it apart from similar compounds.